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Introduction
Small humanin-like peptide 4 (SHLP-4) is a member of a group of peptides encoded within the

16S ribosomal RNA region of the mitochondrial genome.[1] These peptides, known as SHLPs,

are thought to act as retrograde signaling molecules, communicating from the mitochondria to

the rest of the cell.[1] SHLP-4 has been shown to promote cell proliferation in certain cell types.

[2][3] In mouse tissues, SHLP-4 expression has been detected in the liver and prostate.[1][2]

The study of SHLP-4 is a growing area of interest for understanding its role in cellular

processes and its potential as a biomarker in various physiological and pathological states.

This document provides the application notes and protocol for a sandwich enzyme-linked

immunosorbent assay (ELISA) kit for the quantitative measurement of human SHLP-4 in cell

culture supernatants, serum, and plasma.

Principle of the Assay
This ELISA kit employs the quantitative sandwich enzyme immunoassay technique. A

monoclonal antibody specific for human SHLP-4 is pre-coated onto a microplate. Standards

and samples are pipetted into the wells, and any SHLP-4 present is bound by the immobilized

antibody. After washing away any unbound substances, a biotin-conjugated antibody specific

for human SHLP-4 is added to the wells. Following a wash to remove unbound biotin-
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conjugated antibody, a streptavidin-horseradish peroxidase (HRP) conjugate is added. After

another wash, a substrate solution is added to the wells, and color develops in proportion to the

amount of SHLP-4 bound in the initial step. The color development is stopped, and the intensity

of the color is measured.

Experimental Workflow
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Assay Procedure Data Analysis
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Caption: A diagram illustrating the sequential steps of the SHLP-4 sandwich ELISA workflow.

Potential SHLP-4 Signaling Pathway
While the specific signaling pathway for SHLP-4 is still under investigation, it is hypothesized to

share similarities with other SHLPs, which have been shown to activate pathways such as ERK

and STAT3.[4]
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Caption: A putative signaling pathway for SHLP-4 leading to cell proliferation.

Protocols: Human SHLP-4 ELISA Kit
Materials Provided
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Component Quantity Storage

Pre-coated 96-well Plate 1 (12 x 8-well strips) 2-8°C

Human SHLP-4 Standard 2 vials (lyophilized) -20°C

Standard Diluent 1 vial (20 mL) 2-8°C

Biotinylated Detection Ab 1 vial (120 µL) 2-8°C (protect from light)

Antibody Diluent 1 vial (10 mL) 2-8°C

Streptavidin-HRP 1 vial (120 µL) 2-8°C (protect from light)

HRP Diluent 1 vial (10 mL) 2-8°C

Wash Buffer Concentrate (20x) 1 vial (25 mL) 2-8°C

TMB Substrate 1 vial (11 mL) 2-8°C (protect from light)

Stop Solution 1 vial (8 mL) 2-8°C

Plate Sealers 4 Room Temperature

Materials Required But Not Provided
Microplate reader capable of measuring absorbance at 450 nm

Precision pipettes and disposable tips

Deionized or distilled water

Graduated cylinders

Tubes for standard and sample dilutions

Absorbent paper

Reagent Preparation
Bring all reagents to room temperature before use.
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Wash Buffer (1x): Dilute the 20x Wash Buffer Concentrate with deionized or distilled water.

For example, add 25 mL of the concentrate to 475 mL of water to make 500 mL of 1x Wash

Buffer.

Human SHLP-4 Standard: Reconstitute the lyophilized standard with 1.0 mL of Standard

Diluent to create a stock solution. Allow it to sit for 10 minutes with gentle agitation. Prepare

serial dilutions of the standard in Standard Diluent.

Biotinylated Detection Antibody: Immediately before use, dilute the Biotinylated Detection

Antibody 1:100 with Antibody Diluent.

Streptavidin-HRP: Immediately before use, dilute the Streptavidin-HRP 1:100 with HRP

Diluent.

Sample Preparation
Cell Culture Supernatants: Centrifuge to remove particulates.

Serum: Allow blood to clot for 2 hours at room temperature, then centrifuge for 20 minutes at

1000 x g.

Plasma: Collect plasma using EDTA or heparin as an anticoagulant and centrifuge for 15

minutes at 1000 x g within 30 minutes of collection.

Samples should be assayed immediately or aliquoted and stored at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Assay Procedure
Determine the number of wells required and add 100 µL of Standard, blank (Standard

Diluent), or sample to the appropriate wells.

Cover with a plate sealer and incubate for 2 hours at room temperature.

Aspirate each well and wash, repeating the process three times for a total of four washes.

Wash by filling each well with 300 µL of 1x Wash Buffer. After the last wash, remove any

remaining Wash Buffer by inverting the plate and blotting it against clean paper towels.
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Add 100 µL of the diluted Biotinylated Detection Antibody to each well.

Cover with a new plate sealer and incubate for 1 hour at room temperature.

Repeat the aspiration and wash step as in step 3.

Add 100 µL of the diluted Streptavidin-HRP to each well.

Cover with a new plate sealer and incubate for 45 minutes at room temperature.

Repeat the aspiration and wash step as in step 3.

Add 100 µL of TMB Substrate to each well. Incubate for 15-20 minutes at room temperature

in the dark.

Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

Read the absorbance of each well within 30 minutes at 450 nm.

Data Analysis
Create a standard curve by plotting the mean absorbance for each standard on the y-axis

against the concentration on the x-axis.

Use a four-parameter logistic (4-PL) curve fit to generate the standard curve.

Calculate the concentration of SHLP-4 in the samples by interpolating their mean

absorbance values from the standard curve.

Representative Standard Curve Data
The following is an example of a typical standard curve. Your results may vary.
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Standard Concentration (pg/mL) Mean Absorbance (450 nm)

1000 2.532

500 1.689

250 0.987

125 0.543

62.5 0.298

31.25 0.165

15.6 0.091

0 (Blank) 0.052
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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